Cas no 1094091-91-4 (3-bromo-8-(tert-butoxycarbonyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine-1-carboxylic acid)

• Product Name: 3-bromo-8-(tert-butoxycarbonyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine-1-carboxylic acid
• CAS No: 1094091-91-4
• MF: C₁₃H₁₈BrN₃O₄
• MW: 360.203722476959
• CID: 5176422
• Update Time: 2025-06-10

3-bromo-8-(tert-butoxycarbonyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-8-(tert-butoxycarbonyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine-1-carboxylic acid

• Inchi： 1S/C13H18BrN3O4/c1-13(2,3)21-12(20)16-5-4-6-17-8(7-16)9(10(18)19)15-11(17)14/h4-7H2,1-3H3,(H,18,19)
• InChI Key： DQMCEWVYRPTWPH-UHFFFAOYSA-N
• SMILES： N12C(Br)=NC(C(O)=O)=C1CN(C(OC(C)(C)C)=O)CCC2

Additional information on 3-bromo-8-(tert-butoxycarbonyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine-1-carboxylic acid

Research Brief on 3-bromo-8-(tert-butoxycarbonyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine-1-carboxylic acid (CAS: 1094091-91-4)

The compound 3-bromo-8-(tert-butoxycarbonyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine-1-carboxylic acid (CAS: 1094091-91-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and emerging therapeutic potentials.

Recent studies have highlighted the role of this compound as a key building block in the development of novel gamma-aminobutyric acid (GABA) receptor modulators. The imidazo[1,5-a][1,4]diazepine core structure is particularly noteworthy for its ability to interact with benzodiazepine-binding sites on GABA receptors, making it a promising scaffold for anxiolytic and sedative drug development. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in creating selective GABA-A receptor ligands with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the tert-butoxycarbonyl (Boc) protecting group in this compound offers significant advantages in multi-step synthesis. Researchers at the University of Tokyo recently reported (2024, Organic Letters) an efficient deprotection-protection strategy using this intermediate, enabling the synthesis of diverse analogs with varying substituents at the 3-position. The bromo substituent at this position serves as an excellent handle for further functionalization through cross-coupling reactions.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. A collaborative study between academic and industrial researchers (2023, ACS Chemical Biology) identified this scaffold as a potential starting point for developing inhibitors of interleukin-1 receptor-associated kinase 4 (IRAK4), which plays a crucial role in innate immune responses.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under various pH and temperature conditions (reported in the 2024 European Journal of Pharmaceutical Sciences) demonstrated excellent chemical stability of the Boc-protected form, making it suitable for long-term storage and transportation in drug discovery pipelines.

Looking forward, several pharmaceutical companies have included this compound in their fragment-based drug discovery libraries. Its relatively rigid bicyclic structure combined with multiple sites for derivatization makes it particularly valuable for structure-activity relationship studies. Computational modeling studies published in early 2024 suggest that the scaffold's conformational preferences may contribute to its selective binding to certain protein targets.

In conclusion, 3-bromo-8-(tert-butoxycarbonyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine-1-carboxylic acid represents a chemically versatile and biologically relevant scaffold with growing importance in medicinal chemistry. Its applications span from CNS drug development to anti-inflammatory agents, supported by recent advances in synthetic methodology and biological evaluation. Further research is expected to explore its potential in addressing unmet medical needs, particularly in neurological and immunological disorders.